2-fluoro-N'-(3,4,5-trimethoxybenzoyl)pyridine-4-carbohydrazide

• IUPAC Name: 2-fluoro-N'-(3,4,5-trimethoxybenzoyl)pyridine-4-carbohydrazide
• InChI: InChI=1S/C16H16FN3O5/c1-23-11-6-10(7-12(24-2)14(11)25-3)16(22)20-19-15(21)9-4-5-18-13(17)8-9/h4-8H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: ZCDAQHINFKUYOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=O)C2=CC(=NC=C2)F
• Molecular Formula: C16H16FN3O5
• Molecular Weight: 349.31 g/mol

Description

2-fluoro-N'-(3,4,5-trimethoxybenzoyl)pyridine-4-carbohydrazide, also known as TFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. TFP is a pyridine-based molecule that contains a carbohydrazide functional group and a fluorine atom.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of novel compounds starting from isonicotinic acid hydrazide and evaluating their antimicrobial activities demonstrates the potential of related pyridine carbohydrazide derivatives in developing new antimicrobial agents. This includes reactions to form 1,2,4-triazoles, indicating the versatility of pyridine carbohydrazide frameworks in chemical synthesis (Bayrak et al., 2009).

• A study on the novel synthesis of [18F]-fluorobenzene and pyridine carbohydrazide-folates as potential PET radiopharmaceuticals illustrates the application of such compounds in imaging and diagnostic purposes, highlighting the integration of fluorine chemistry into the design of radiopharmaceuticals (Jammaz et al., 2006).

Chemical Reactivity and Applications

• The reaction of hydrazides with various compounds to form structures capable of ring-chain tautomerism showcases the chemical reactivity and potential applications of pyridine carbohydrazide derivatives in creating compounds with interesting chemical properties (Pakalnis et al., 2014).

• Research into the spectrochemical and theoretical approaches for acylhydrazone-based fluoride sensors indicates the utility of pyridine carbohydrazide derivatives in the development of chemical sensors, particularly for detecting fluoride ions through colorimetric and spectrofluorometric methods (Jose et al., 2018).

Biological Applications

• The study on the synthesis of some new 1,2,4-triazoles starting from isonicotinic acid hydrazide and their antimicrobial activities exemplifies the exploration of pyridine carbohydrazide derivatives in searching for new antimicrobial agents, highlighting the biological relevance of these compounds (Bayrak et al., 2009).

Mechanism of Action

Fluoropyridines

Fluoropyridines are a class of compounds that have been widely studied due to their interesting physical, chemical, and biological properties . They are less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing fluorine substituent(s) in the aromatic ring . Fluoropyridines have been used as potential imaging agents for various biological applications .

Trimethoxyphenyl (TMP) Compounds

The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . Compounds containing the TMP group have displayed notable anti-cancer effects by effectively inhibiting various targets such as tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .